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Compound of Interest

Compound Name:
Glycine, N-[N-(4-

methoxybenzoyl)glycyl]-

Cat. No.: B187625 Get Quote

An In-depth Technical Guide to N-(4-
methoxybenzoyl)glycine
For Researchers, Scientists, and Drug Development Professionals

Executive Summary
N-(4-methoxybenzoyl)glycine, also widely known by its synonym 4-methoxyhippuric acid or

anisuric acid, is an N-acylglycine derivative. Structurally, it consists of a glycine molecule

acylated at the nitrogen atom by a 4-methoxybenzoyl group. In biological systems, it is

recognized as a key metabolite resulting from the detoxification of 4-methoxybenzoic acid

(anisic acid) via the glycine conjugation pathway. This process, occurring primarily in the

mitochondria of liver and kidney cells, facilitates the excretion of xenobiotic carboxylic acids.

This document provides a comprehensive overview of the chemical structure, physicochemical

properties, synthesis, and biological relevance of N-(4-methoxybenzoyl)glycine.

Chemical Identity and Structure
N-(4-methoxybenzoyl)glycine is a well-defined organic molecule. Its core structure is an amide

linkage between the amino group of glycine and the carboxyl group of 4-methoxybenzoic acid.

Table 1: Chemical Identification of N-(4-methoxybenzoyl)glycine
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Identifier Value Citation

IUPAC Name
2-(4-methoxybenzamido)acetic

acid
[1]

Synonyms

4-Methoxyhippuric acid,

Anisuric acid, p-

Methoxyhippuric acid, N-(p-

anisoyl)glycine

[1]

Molecular Formula C₁₀H₁₁NO₄ [1]

Molecular Weight 209.20 g/mol [1]

CAS Number 13214-64-7

Canonical SMILES
COC1=CC=C(C=C1)C(=O)NC

C(=O)O

InChI Key
SIEIOUWSTGWJGE-

UHFFFAOYSA-N
[1]

Physicochemical Properties
The compound is a solid at room temperature. While comprehensive experimental data is

limited, key properties have been reported or can be reliably predicted using computational

models.

Table 2: Physicochemical Properties of N-(4-methoxybenzoyl)glycine

Property Value Notes Citation

Physical State
Solid (White to off-

white)
Experimental

Melting Point 155-158 °C Experimental

Water Solubility
Not experimentally

determined

Predicted value using

ALOGPS
[2][3]

pKa (acidic) ~3.53 Predicted
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Synthesis and Experimental Protocols
N-(4-methoxybenzoyl)glycine is most classically synthesized via a Schotten-Baumann reaction,

which involves the acylation of glycine with 4-methoxybenzoyl chloride under basic aqueous

conditions. The necessary acid chloride precursor is readily prepared from commercially

available 4-methoxybenzoic acid.

Experimental Protocol
Part A: Synthesis of 4-Methoxybenzoyl Chloride

Apparatus Setup: A two-neck round-bottom flask is equipped with a magnetic stirrer and a

reflux condenser. The top of the condenser is fitted with a gas outlet connected to a scrubber

(e.g., containing aqueous sodium hydroxide) to neutralize the HCl gas byproduct.

Reaction: To the flask, add 4-methoxybenzoic acid (1.0 equivalent). Add thionyl chloride

(SOCl₂) (approx. 1.5-2.0 equivalents) dropwise at room temperature.

Heating: Once the addition is complete, slowly heat the mixture to reflux (approx. 75-80°C)

and maintain for 1-2 hours. The reaction progress can be monitored by the cessation of HCl

gas evolution.

Isolation: After the reaction is complete, allow the mixture to cool to room temperature.

Remove the excess thionyl chloride by distillation under reduced pressure. The remaining

crude 4-methoxybenzoyl chloride is a clear or pale-yellow liquid and can be used in the next

step without further purification.

Part B: Synthesis of N-(4-methoxybenzoyl)glycine (Schotten-Baumann Reaction)

Apparatus Setup: Prepare a beaker or flask with a magnetic stirrer, capable of being cooled

in an ice bath.

Reactant Preparation: Dissolve glycine (1.0 equivalent) in an aqueous solution of 10%

sodium hydroxide (NaOH) (2.0 equivalents) and cool the solution to 0-5°C in the ice bath.

Acylation: In a separate vessel, dissolve the crude 4-methoxybenzoyl chloride (1.0

equivalent) from Part A in a minimal amount of a water-immiscible organic solvent (e.g.,
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diethyl ether or dichloromethane).

Reaction: Add the 4-methoxybenzoyl chloride solution dropwise to the cold, stirring glycine

solution over 30 minutes. Maintain vigorous stirring and keep the temperature below 10°C.

The Schotten-Baumann conditions utilize a two-phase system where the base in the

aqueous phase neutralizes the HCl generated.

Workup: After the addition is complete, allow the mixture to stir for an additional 1-2 hours at

room temperature. Transfer the mixture to a separatory funnel and discard the organic layer.

Precipitation: Cool the aqueous layer in an ice bath and acidify to a pH of 1-2 by slowly

adding concentrated hydrochloric acid (HCl). A white precipitate of N-(4-

methoxybenzoyl)glycine will form.

Isolation and Purification: Collect the solid product by vacuum filtration. Wash the filter cake

with cold water to remove inorganic salts. The crude product can be purified by

recrystallization from hot water or an ethanol/water mixture to yield the final product.

Synthesis Workflow Diagram
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Part A: Acid Chloride Formation

Part B: Schotten-Baumann Reaction

4-Methoxybenzoic Acid

Reaction at Reflux

Thionyl Chloride (SOCl₂)

4-Methoxybenzoyl Chloride
(Crude Product)

Distillation
of excess SOCl₂

Acylation at 0-5°C

Glycine in
10% NaOH (aq)

Acidification (HCl)

N-(4-methoxybenzoyl)glycine
(Precipitate)

Filtration & Recrystallization

Purified Product

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b187625?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Mitochondrial Matrix

Anisic Acid
(4-Methoxybenzoic Acid)

Anisoyl-CoA

Acyl-CoA Ligase
(ATP, CoASH → AMP, PPi, H₂O)

N-(4-methoxybenzoyl)glycine
(4-Methoxyhippuric Acid)

Glycine N-acyltransferase
(GLYAT) Glycine

Urinary Excretion

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [N-(4-methoxybenzoyl)glycine chemical structure and
properties]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b187625#n-4-methoxybenzoyl-glycine-chemical-
structure-and-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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